Cas no 1325-37-7 (Direct Yellow 11)

Direct Yellow 11 Properties

Names and Identifiers

• Sunyellow
• Direct Yellow 11
• disodium,6-oxo-5-[(4-sulfonatophenyl)hydrazinylidene]naphthalene-2-sulfonate
• STILBENE YELLOW
• Acid yellow 62
• Acid yellow 62(C.I.40000)
• C.I. 40000
• C.I. Acid Yellow 62
• C.I. Direct Yellow 11
• Direct Yellow R
• disodium 6-hydroxy-5-[(E)-(4-sulfonatophenyl)diazenyl]naphthalene-2-sulfonate
• airedale yellow rd
• amanil fast yellow an
• atlantic stilbene yellow ga
• Curcumin S
• CI 4000
• CI 40000
• yellowembl
• ciyellow11
• nci-c60888
• CURCUMINE S
• CI NO 40000
• SUN YELLOW G
• Sun Yellow
• Direct Yellow 11
• +Expand

• InChIKey： OIQPTROHQCGFEF-QIKYXUGXSA-L
• Inchi： 1S/C16H12N2O7S2.2Na/c19-15-8-1-10-9-13(27(23,24)25)6-7-14(10)16(15)18-17-11-2-4-12(5-3-11)26(20,21)22;;/h1-9,19H,(H,20,21,22)(H,23,24,25);;/q;2*+1/p-2/b18-17+;;
• SMILES： [Na+].[Na+].O=S(C1=CC=C(/N=N/C2C(O)=CC=C3C=C(S([O-])(=O)=O)C=CC=23)C=C1)(=O)[O-]

Computed Properties

• Exact Mass: 451.972481
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 2
• Monoisotopic Mass: 451.972481
• Heavy Atom Count: 29
• Complexity: 818
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 3
• XLogP3: nothing
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 173

Experimental Properties

• LogP: 3.14150
• PSA: 172.62000
• Melting Point: Decomposes without melting when heated to 390 deg C
• Color/Form: Reddish brown powder
• Stability/Shelf Life: Stable. May be flammable.

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments